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Compound of Interest

Compound Name: 2-Amino-5-bromobenzaldehyde

Cat. No.: B112427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

specifically the melting and boiling points, of 2-Amino-5-bromobenzaldehyde. It also details

an experimental protocol for its synthesis, offering valuable insights for researchers and

professionals engaged in organic synthesis and drug development.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental in the characterization

of a chemical compound, indicating its purity and providing a basis for its handling and

application in further synthetic processes.

Property Value Source

Melting Point 74.0 - 80.0 °C [1][2]

75 - 77 °C [3][4][5]

74 - 76 °C [6]

Boiling Point 290.3 ± 25.0 °C (Predicted) [3][4]

290.267 °C at 760 mmHg [5]
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Experimental Protocol: Synthesis of 2-Amino-5-
bromobenzaldehyde
The following protocol describes a common method for the synthesis of 2-Amino-5-
bromobenzaldehyde. This procedure involves the oxidation of 2-amino-5-bromobenzyl

alcohol.

Materials:

2-amino-5-bromobenzyl alcohol

Activated manganese dioxide

Acetone

Procedure:

To a solution of 2-amino-5-bromobenzyl alcohol (23.32 g) in acetone (300 ml), add activated

manganese dioxide (58.5 g).[7]

Stir the reaction mixture at room temperature for 17.5 hours.[7]

Monitor the progress of the reaction using an appropriate analytical technique, such as thin-

layer chromatography (TLC).

Upon completion of the reaction, filter the mixture to remove the manganese dioxide.[7]

Concentrate the filtrate under reduced pressure to yield 2-Amino-5-bromobenzaldehyde.[7]

The resulting product is typically a yellow to orange powder or crystalline solid.[1]

Characterization of the Product:

The identity and purity of the synthesized 2-Amino-5-bromobenzaldehyde can be confirmed

by various analytical methods, including:

Melting Point Determination: Compare the observed melting point of the synthesized

compound with the literature values. A sharp melting point range close to the reported values
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indicates high purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR spectroscopy can be used to

confirm the structure of the compound. The expected signals for 2-Amino-5-
bromobenzaldehyde are: δ 6.10-6.20 (2H, br), 6.57 (1H, d, J=8.8 Hz), 7.38 (1H, dd, J=8.8,

2.4 Hz), 7.59 (1H, d, J=2.4 Hz), 9.81 (1H, s).[7]

Gas Chromatography (GC): Purity can be quantitatively assessed using gas

chromatography.[2]

Synthesis Workflow
The synthesis of 2-Amino-5-bromobenzaldehyde from its precursor can be represented by

the following workflow diagram.
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Purification and
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Synthesis Workflow for 2-Amino-5-bromobenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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